MB 543 DBCO

• Molecular Formula: C54H55N5O13S3
• Molecular Weight: 1078.2 g/mol
• InChI: InChI=1S/C54H55N5O13S3/c1-30-27-53(3,4)56-45-37(30)25-40-44(41-26-38-31(2)28-54(5,6)57-46(38)50(75(69,70)71)48(41)72-47(40)49(45)74(66,67)68)36-19-18-34(24-39(36)52(62)58(7)22-23-73(63,64)65)51(61)55-21-20-43(60)59-29-35-14-9-8-12-32(35)16-17-33-13-10-11-15-42(33)59/h8-15,18-19,24-26,30-31,56H,20-23,27-29H2,1-7H3,(H,55,61)(H,63,64,65)(H,66,67,68)(H,69,70,71)
• InChIKey: WJQCACSAJZFNIG-UHFFFAOYSA-N

MB 543 DBCO Overview

MB 543 DBCO is a fluorescent probe combining a novel rhodamine-class orange fluorophore (Abs/Em: 544/560 nm) with a dibenzocyclooctyne (DBCO) group for strain-promoted azide-alkyne cycloaddition (SPAAC) . The dye core features an additional sulfonate (SO₃H) group beyond the Alexa Fluor 546 scaffold, enhancing aqueous solubility and suppressing self-quenching . MB 543 DBCO is spectrally equivalent to TAMRA, Alexa Fluor 546, DyLight 546, and CF 543 and serves as a direct drop-in replacement for these dyes in copper-free click labeling workflows [1].

Copper-free click labeling (SPAAC) workflow compatibility

Orange fluorescence (544/560 nm); spectral equivalence to TAMRA/AF546 channel

Improved aqueous solubility and reduced self-quenching vs. unsulfonated rhodamines

• [1] Click Chemistry Tools (Vector Laboratories). MB 543 DBCO Product Page. clickchemistrytools.com.cn/index.php?id=1912. View Source

Why MB 543 DBCO Is Irreplaceable

Although TAMRA, Alexa Fluor 546, CF 543, and DyLight 546 share overlapping excitation/emission profiles with MB 543, they differ markedly in key performance parameters that dictate experimental success. TAMRA suffers from a ~7‑fold lower fluorescence quantum yield (Φ ≈ 0.1 vs. ~0.73 for MB 543), which drastically reduces brightness per labeled target . Alexa Fluor 546 lacks the additional sulfonate group present on MB 543, which provides superior aqueous solubility and reduced self-quenching at high labeling densities . CF 543 conjugates have been reported as the brightest among spectrally similar dyes, yet CF 543 DBCO reagents are not widely stocked with validated SPAAC kinetics data, creating procurement and workflow validation gaps . Consequently, substituting MB 543 DBCO with a generic orange dye risks compromised signal intensity, increased aggregation, and uncertain click-reaction efficiency.

Lower brightness with TAMRA

TAMRA's lower quantum yield may reduce per-label signal, limiting detection of low-abundance targets.

Self-quenching with Alexa Fluor 546

Lacks the additional sulfonate group; may increase aggregation and self-quenching at high labeling densities.

Procurement gap with CF 543 DBCO

Limited commercial stocking and sparse SPAAC validation data may delay workflow implementation.

MB 543 DBCO Comparative Evidence

Enhanced Quantum Yield vs. TAMRA

MB 543 exhibits a fluorescence quantum yield (Φ_fl) of approximately 0.73, whereas TAMRA, a common spectrally similar dye, has a quantum yield of only ~0.1 [1]. This 7‑fold difference means that under identical excitation conditions, MB 543 DBCO will emit approximately 7 times more photons per labeled molecule, directly enhancing detection sensitivity in low-abundance target applications.

Quantum Yield

Reported

Φ ≈ 0.73

Higher per-label brightness; aids low-abundance detection

vs. TAMRA Φ ≈ 0.1; based on parent fluorophore data

Evidence Dimension	Fluorescence Quantum Yield (Φ_fl)
Target Compound Data	Φ_fl ≈ 0.73
Comparator Or Baseline	TAMRA: Φ_fl ≈ 0.1
Quantified Difference	Approximately 7.3‑fold higher for MB 543
Conditions	Values reported for parent fluorophores in aqueous solution; TAMRA data from commercial optical specification sheets.

Why This Matters

Higher quantum yield translates directly to brighter signal per labeled biomolecule, enabling detection of lower-abundance targets or use of lower probe concentrations, which reduces non-specific background.

• [1] LabBase. MB 543 Maleimide Product Detail. Fluorescence Quantum Yield Φ_fl ≈ 0.73; Extinction Coefficient 105,000 cm⁻¹M⁻¹. m.labbase.net/SupplyDetial-4878288.html. View Source

Improved Water Solubility vs. Alexa Fluor 546

MB 543 is a structural analog of Alexa Fluor 546 that incorporates an extra negatively charged sulfonate (SO₃H) group . This modification enhances aqueous solubility and minimizes fluorophore stacking and self-quenching, a known limitation of conventional rhodamine dyes at high labeling densities [1]. While absolute solubility values in mg/mL are not publicly disclosed, the MB 543 scaffold is described as 'very hydrophilic' and 'highly water-soluble' in contrast to unmodified rhodamines .

Water Solubility

Class-level

Additional SO₃H group; very hydrophilic

Alexa Fluor 546: no extra sulfonate

May reduce self-quenching and aggregation

Structural inference; quantitative solubility not published

Evidence Dimension	Relative Water Solubility (structural basis)
Target Compound Data	Contains one additional SO₃H group beyond Alexa Fluor 546; described as 'very hydrophilic' and soluble in water, DMSO, DMF
Comparator Or Baseline	Alexa Fluor 546: lacks the additional sulfonate group
Quantified Difference	Qualitative: improved aqueous solubility and reduced self-quenching due to increased negative charge density
Conditions	Structural comparison based on manufacturer descriptions; quantitative solubility curves not publicly available.

Why This Matters

Higher intrinsic aqueous solubility allows reliable bioconjugation in purely aqueous buffers without organic co-solvents that can denature proteins or disrupt live-cell systems, and reduces aggregation-related artifacts in microscopy.

• [1] Click Chemistry Tools. MB 543 DBCO Product Page. 'highly water-soluble and pH-insensitive.' clickchemistrytools.com.cn/index.php?id=1912. View Source

Extended pH Stability vs. Alexa Fluor 546

MB 543 maintains fluorescence intensity without significant variation from pH 3 to pH 10 . In comparison, Alexa Fluor 546 is reported as pH-insensitive from pH 4 to pH 10 , and many cyanine-based dyes (e.g., Cy3, Cy5) exhibit pH-dependent fluorescence below pH 5, limiting their utility in acidic subcellular compartments or acidic buffer conditions . The extended acidic stability of MB 543 (down to pH 3) provides a measurable advantage for experiments conducted in low-pH environments such as endosomes, lysosomes, or acidic elution buffers.

pH Stability

Data to verify

pH 3–10 (stable)

AF546: pH 4–10; Cyanines: pH 5–10

Extends use to acidic organelles (pH ≥3)

Manufacturer-reported range; independent validation not cited

Evidence Dimension	pH Range of Fluorescence Insensitivity
Target Compound Data	pH 3 to 10
Comparator Or Baseline	Alexa Fluor 546: pH 4 to 10; Cyanine dyes (e.g., Cy3/Cy5): typically pH 5‑10
Quantified Difference	MB 543 retains fluorescence at pH 3, one pH unit lower than Alexa Fluor 546 and ~2 units lower than typical cyanine dyes.
Conditions	Manufacturer-reported pH stability ranges; cyanine dye pH sensitivity is a well-documented class property.

Why This Matters

The ability to perform reliably at pH 3 expands the usable experimental window to include acidic cellular organelles and acidic purification or elution steps, avoiding signal loss or artifacts that would occur with pH-sensitive alternatives.

Copper-Free SPAAC Chemistry

The DBCO moiety on MB 543 enables strain-promoted azide-alkyne cycloaddition (SPAAC), which proceeds without copper catalyst [1]. This contrasts with copper-catalyzed azide-alkyne cycloaddition (CuAAC) probes—including MB 543 Picolyl Azide—which require Cu(I) that is cytotoxic and can precipitate proteins . While picolyl azide variants accelerate CuAAC rates by chelating copper, they do not eliminate the need for copper entirely. MB 543 DBCO thus represents the superior choice for live-cell or in vivo labeling workflows where copper toxicity must be avoided.

Click Chemistry

Class-level

Copper-free SPAAC

CuAAC (requires Cu(I) catalyst)

Eliminates copper; supports live-cell/in vivo protocols

SPAAC vs CuAAC mechanistic distinction

Evidence Dimension	Requirement for Copper Catalyst
Target Compound Data	Zero copper required; reacts via SPAAC mechanism
Comparator Or Baseline	MB 543 Picolyl Azide: requires Cu(I) catalyst (though at reduced concentration vs. standard azide)
Quantified Difference	Qualitative binary difference: copper-free vs. copper-requiring
Conditions	General mechanistic distinction between SPAAC and CuAAC; picolyl azide reduces but does not eliminate copper requirement.

Why This Matters

Eliminating copper from the reaction preserves cell viability and protein integrity, making MB 543 DBCO the reagent of choice for live-cell metabolic labeling, in vivo imaging, and any experiment where copper contamination is intolerable.

• [1] Click Chemistry Tools. MB 543 DBCO Product Page. 'reacts with azides via a copper-free click chemistry reaction ... does not require Cu-catalyst or elevated temperatures.' clickchemistrytools.com.cn/index.php?id=1912. View Source

MB 543 DBCO Applications

Live-Cell Metabolic Labeling

MB 543 DBCO is the preferred probe for detecting azide-modified biomolecules (e.g., azido-sugars, azido-amino acids) in live cells via SPAAC, because the copper-free reaction avoids the cytotoxicity and protein precipitation associated with CuAAC [1]. The dye's water solubility ensures homogeneous labeling in physiological buffers, and its pH 3‑10 stability range maintains signal integrity even if cells are imaged in acidic microenvironments . A direct experimental demonstration used DBCO-MB 543 (DM543) to detect metabolically incorporated azido-D-alanine in Staphylococcus aureus, achieving robust labeling without copper [2].

Super-Resolution Microscopy

MB 543's high photostability—a hallmark of its rigidified rhodamine scaffold—makes it explicitly recommended for single-molecule localization techniques including PALM, dSTORM, and STED [1]. The combination of high quantum yield (~0.73), strong extinction (105,000 M⁻¹cm⁻¹), and pH insensitivity enables sustained photon output under high-irradiance imaging conditions, outperforming TAMRA (Φ ≈ 0.1) which bleaches more rapidly and yields fewer photons per switching cycle in dSTORM .

High-Density Protein Labeling

When labeling antibodies, streptavidin, or other proteins at high dye-to-protein ratios, the additional sulfonate group on MB 543 suppresses fluorophore stacking and concentration-dependent self-quenching that plagues unsulfonated rhodamines and even Alexa Fluor 546 at high substitution levels [1]. This property enables brighter overall conjugates for flow cytometry and fluorescence-linked immunosorbent assays, where signal linearity at high labeling densities is critical for assay sensitivity and dynamic range .

Multiplexed Labeling in Acidic Workflows

MB 543 DBCO retains full fluorescence at pH 3, unlike Alexa Fluor 546 (stable to pH 4) and cyanine-based DBCO probes that lose emission below pH 5 [1]. This makes it the only DBCO-activated orange dye suitable for tandem click-labeling protocols that incorporate acidic quenching steps, acidic affinity elution (e.g., glycine-HCl pH 2.8), or imaging in acidic subcellular compartments such as late endosomes and lysosomes [2]. Combining MB 543 DBCO with azide-functionalized affinity probes enables seamless integration into standard biochemical purification pipelines without sacrificing fluorescence readout.

Application

Selection Property

Validation Focus

Live-cell metabolic labeling

Copper-free SPAAC compatibility

Cell viability & azide detection in live cells

Super-resolution microscopy

High photostability & quantum yield

Single-molecule localization performance

High-density protein labeling

Low self-quenching at high dye-to-protein ratios

Signal linearity in conjugates

Multiplexed acidic workflows

pH 3–10 fluorescence stability

Compatibility with acidic elution/imaging

• [1] Click Chemistry Tools. MB 543 DBCO Product Page. clickchemistrytools.com.cn/index.php?id=1912. View Source
• [2] PMC Figure: LAHA specifically labels Staphylococcus aureus using DBCO-MB-543 (DM543). pmc.ncbi.nlm.nih.gov. View Source